3-{[(4-carboxybenzyl)amino]carbonyl}-2-pyridinecarboxylic acid

• IUPAC Name: 3-[(4-carboxyphenyl)methylcarbamoyl]pyridine-2-carboxylic acid
• InChI: InChI=1S/C15H12N2O5/c18-13(11-2-1-7-16-12(11)15(21)22)17-8-9-3-5-10(6-4-9)14(19)20/h1-7H,8H2,(H,17,18)(H,19,20)(H,21,22)
• InChI Key: RXIAZTLXUZLVEB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)C(=O)O)C(=O)NCC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C15H12N2O5
• Molecular Weight: 300.27 g/mol

Description

3-{[(4-carboxybenzyl)amino]carbonyl}-2-pyridinecarboxylic acid, also known as CBPA, is a compound that has gained attention in the scientific community due to its potential applications in research. CBPA is a derivative of pyridinecarboxylic acid and has been found to have unique properties that make it useful in various fields of study.

Mechanism of Action

3-{[(4-carboxybenzyl)amino]carbonyl}-2-pyridinecarboxylic acid functions as a nucleophile and reacts with the carbonyl group of an activated ester, resulting in the formation of an amide bond. This reaction is highly specific and occurs only at the desired site, allowing for site-specific labeling of proteins and peptides.
Biochemical and Physiological Effects:
This compound has been found to have minimal effects on the biochemical and physiological properties of proteins and peptides. This makes it an ideal tool for studying the structure and function of these molecules without altering their native properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-{[(4-carboxybenzyl)amino]carbonyl}-2-pyridinecarboxylic acid is its high specificity for site-specific labeling, which allows for precise control over the labeling process. However, this compound does have some limitations, including the need for specialized reagents and equipment, as well as the potential for low yields in some cases.

Future Directions

There are several potential future directions for research involving 3-{[(4-carboxybenzyl)amino]carbonyl}-2-pyridinecarboxylic acid. One area of interest is the development of new this compound derivatives with improved properties, such as increased reactivity or higher yields. Another potential direction is the application of this compound in the study of protein-protein interactions, which could provide valuable insights into the mechanisms of various biological processes. Additionally, this compound could be used in the development of new diagnostic tools or therapeutics for various diseases.

Synthesis Methods

The synthesis of 3-{[(4-carboxybenzyl)amino]carbonyl}-2-pyridinecarboxylic acid involves the reaction of 4-aminobenzyl alcohol with 2-pyridinecarboxylic acid in the presence of a coupling agent such as N,N’-carbonyldiimidazole (CDI). The resulting product is then treated with trifluoroacetic acid to obtain the final this compound compound.

Scientific Research Applications

3-{[(4-carboxybenzyl)amino]carbonyl}-2-pyridinecarboxylic acid has been extensively studied for its potential use in the field of bioconjugation, which involves the attachment of molecules to biological systems. This compound has been found to be an effective tool for site-specific labeling of proteins and peptides, which is important for studying their structure and function.